Cas no 2240-25-7 (4-amino-5-bromo-pyrimidin-2-ol)

4-Amino-5-bromo-pyrimidin-2-ol is a brominated pyrimidine derivative with significant utility in pharmaceutical and agrochemical research. Its structure, featuring both amino and hydroxyl functional groups, makes it a versatile intermediate for synthesizing heterocyclic compounds. The presence of the bromine atom enhances reactivity, facilitating selective substitution reactions in medicinal chemistry applications. This compound is particularly valuable in the development of nucleoside analogs and kinase inhibitors. High purity grades ensure consistent performance in synthetic pathways. Its stability under standard conditions and compatibility with common organic solvents further contribute to its practicality in laboratory settings. Proper handling and storage are recommended to maintain integrity.

4-amino-5-bromo-pyrimidin-2-ol structure

2240-25-7 structure

Product Name:4-amino-5-bromo-pyrimidin-2-ol

CAS No:2240-25-7

MF:C₄H₄BrN₃O

MW:189.998059272766

MDL:MFCD00056025

CID:42664

PubChem ID:24849050

Update Time:2025-05-28

4-amino-5-bromo-pyrimidin-2-ol Chemical and Physical Properties

Names and Identifiers

- 4-Amino-5-bromopyrimidin-2(1H)-one
- 5-Bromocytosine
- 2(1H)-Pyrimidinone, 6-amino-5-bromo-
- 6-amino-5-bromo-1H-pyrimidin-2-one
- 6-AMINO-5-BROMOPYRIMIDIN-2(1H)-ONE
- 4-amino-5-bromo-1H-pyrimidin-2-one
- 4-Amino-5-bromo-2-hydroxypyrimidine
- 4-amino-5-bromopyrimidin-2-ol
- 5-bromoycytosine
- bromocytosine
- F3096-1966
- 2(1H)-Pyrimidinone, 4-amino-5-bromo-
- 4-Amino-5-bromo-2-pyrimidinol
- 2(1H)-Pyrimidinone,6-amino-5-bromo-
- 6-AMINO-5-BROMO-1,2-DIHYDROPYRIMIDIN-2-ONE
- 4-aMino-5-broMo-1,2-dihydropyriMidin-2-one
- QFVKLKDEXOWFSL-UHFFFAOYSA-N
- 2737MSZ714
- 4-amino-5-bromo-
- 4-amino-5-bromo-pyrimidin-2-ol
- SCHEMBL64109
- B3170
- 4-amino-5-bromo-2(1h)-pyrimidinon
- AMY234
- 2-hydroxy-4-amino-5-bromopyrimidine
- PD087994
- BCP10035
- EINECS 218-806-8
- SY074284
- AKOS015896909
- Q27254159
- MFCD00056025
- CHEMBL184965
- FT-0600915
- UNII-2737MSZ714
- CCG-266497
- CS-W015921
- 4-Amino-5-bromo-2(1H)-pyrimidinone #
- 2240-25-7
- J-505327
- DTXSID60176932
- AKOS002271032
- HY-W015205
- Cytosine, 5-bromo-
- s5603
- GS-6253
- EN300-154056
- NS00027160
- AKOS006230648
- MFCD00038018
- A4811
- MB02162
- 5-Bromocytosine, purum, >=95.0% (NT)
- Z1737940730
- 5-Bromocytosine, 99%
- Tetrahydrofuran-2-carbaldehyde?
- STL557602
- DB-005372
- pyrimidine, 4-amino-5-bromo-2-hydroxy-
- STL451533
- DTXCID2099423
- AH-034/04858061
- BBL103792
- 218-806-8
- MDL： MFCD00056025
- Inchi： 1S/C4H4BrN3O/c5-2-1-7-4(9)8-3(2)6/h1H,(H3,6,7,8,9)
- InChI Key： QFVKLKDEXOWFSL-UHFFFAOYSA-N
- SMILES： BrC1C=NC(NC=1N)=O
- BRN： 127286

Computed Properties

Exact Mass: 188.95400
Monoisotopic Mass: 188.953774
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 208
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 67.5
Surface Charge: 0
Tautomer Count: 9
XLogP3: -0.3

Experimental Properties

Color/Form: Light yellow powder
Density: 1.7513 (rough estimate)
Melting Point: 240-243 °C (dec.) (lit.)
Boiling Point: °Cat760mmHg
Flash Point: °C
Refractive Index: 1.6520 (estimate)
Solubility: Soluble in formic acid (50 mg/ml).
PSA: 72.03000
LogP: 1.10810
Solubility: Not determined

4-amino-5-bromo-pyrimidin-2-ol Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H302-H315-H317-H318-H335
Warning Statement： P261-P280-P305 + P351 + P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 22-37/38-41-43
Safety Instruction： S22-S24/25
FLUKA BRAND F CODES：10-23
Hazardous Material Identification：
Storage Condition：Store at room temperature
Safety Term：S22;S24/25

4-amino-5-bromo-pyrimidin-2-ol Customs Data

HS CODE：2933599090
Customs Data：

China Customs Code:
2933599090

Overview:

2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-amino-5-bromo-pyrimidin-2-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	150649-1G	4-amino-5-bromo-pyrimidin-2-ol	2240-25-7		1g	¥1612.97	2023-12-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-NQ672-250mg	4-amino-5-bromo-pyrimidin-2-ol	2240-25-7	95+%	250mg	111CNY	2021-05-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-NQ672-5g	4-amino-5-bromo-pyrimidin-2-ol	2240-25-7	95+%	5g	369.0CNY	2021-07-16
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-NQ672-1g	4-amino-5-bromo-pyrimidin-2-ol	2240-25-7	95+%	1g	86.0CNY	2021-07-16
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-NQ672-25g	4-amino-5-bromo-pyrimidin-2-ol	2240-25-7	95+%	25g	1773CNY	2021-05-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-NQ672-100mg	4-amino-5-bromo-pyrimidin-2-ol	2240-25-7	95+%	100mg	66CNY	2021-05-10
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	A845817-1g	4-Amino-5-bromopyrimidin-2(1H)-one	2240-25-7	95%	1g	132.30	2021-05-17
Fluorochem	210091-250mg	4-Amino-5-bromopyrimidin-2(1H)-one	2240-25-7	95%	250mg	￡18.00	2022-03-01
Fluorochem	210091-1g	4-Amino-5-bromopyrimidin-2(1H)-one	2240-25-7	95%	1g	￡44.00	2022-03-01
Fluorochem	210091-5g	4-Amino-5-bromopyrimidin-2(1H)-one	2240-25-7	95%	5g	￡150.00	2022-03-01

4-amino-5-bromo-pyrimidin-2-ol Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:2240-25-7)4-amino-5-bromo-pyrimidin-2-ol

Order Number:A4811

Stock Status:in Stock

Quantity:100g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 04:28

Price ($):186.0

Email:sales@amadischem.com

Product Official Link

NewCan Biotech Limited

Gold Member

Audited Supplier

(CAS:2240-25-7)5-Bromocytosine

Order Number:NC11589

Stock Status:

Quantity:10g

Purity:97%

Pricing Information Last Updated:Friday, 18 July 2025 16:08

Price ($):Price inquiry

Email:sales@newcanbio.com

4-amino-5-bromo-pyrimidin-2-ol Related Literature

1. pH-Sensing fluorescence oligonucleotide probes based on an i-motif scaffold: a review

Anna Dembska,Patrycja Bielecka,Bernard Juskowiak Anal. Methods 2017 9 6092
2. pH-Sensing fluorescence oligonucleotide probes based on an i-motif scaffold: a review

Anna Dembska,Patrycja Bielecka,Bernard Juskowiak Anal. Methods 2017 9 6092
3. Synthesis and photooxidation of oligodeoxynucleotides containing 5-dimethylaminocytosine as an efficient hole-trapping site in the positive-charge transfer through DNA duplexes

Hisatsugu Yamada,Masayuki Kurata,Kazuhito Tanabe,Takeo Ito,Sei-ichi Nishimoto Org. Biomol. Chem. 2012 10 2035
4. Design of ultrasensitive DNA-based fluorescent pH sensitive nanodevices

Saheli Halder,Yamuna Krishnan Nanoscale 2015 7 10008
5. Effect of adsorption kinetics on dissociation of DNA-nucleobases on gold nanoparticles under pulsed laser illumination

Robin Schürmann,Ilko Bald Phys. Chem. Chem. Phys. 2017 19 10796

Related Categories

2240-25-7 (4-amino-5-bromo-pyrimidin-2-ol) Related Products

Recommended suppliers